molecular formula C11H10FIN2O2 B8598658 Methyl 2-(7-fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridin-1-yl)propanoate

Methyl 2-(7-fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridin-1-yl)propanoate

Cat. No.: B8598658
M. Wt: 348.11 g/mol
InChI Key: QOQFUPPVFLILMW-UHFFFAOYSA-N
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Description

Methyl 2-(7-fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridin-1-yl)propanoate is a useful research compound. Its molecular formula is C11H10FIN2O2 and its molecular weight is 348.11 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H10FIN2O2

Molecular Weight

348.11 g/mol

IUPAC Name

methyl 2-(7-fluoro-3-iodopyrrolo[3,2-c]pyridin-1-yl)propanoate

InChI

InChI=1S/C11H10FIN2O2/c1-6(11(16)17-2)15-5-9(13)7-3-14-4-8(12)10(7)15/h3-6H,1-2H3

InChI Key

QOQFUPPVFLILMW-UHFFFAOYSA-N

Canonical SMILES

CC(C(=O)OC)N1C=C(C2=CN=CC(=C21)F)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

Prepared according to the method described for Preparation 45 using 2-bromo-propionic acid methyl ester and 7-fluoro-3-iodo-pyrrolo[3,2-c]pyridine (Preparation 61). Purified using silica gel column chromatography eluting with 0-5% MeOH in DCM.
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